3-(Methoxymethyl)oxolane-3-carbonitrile
Overview
Description
Chemical Reactions Analysis
3-(Methoxymethyl)oxolane-3-carbonitrile can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
3-(Methoxymethyl)oxolane-3-carbonitrile has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: It may be used in studies involving enzyme interactions and metabolic pathways.
Industry: It can be used in the production of specialty chemicals and materials.
Comparison with Similar Compounds
3-(Methoxymethyl)oxolane-3-carbonitrile can be compared with other similar compounds, such as:
Oxolane-3-carbonitrile: Similar structure but lacks the methoxymethyl group.
Methoxymethyl oxolane: Similar structure but lacks the nitrile group.
The presence of both the methoxymethyl and nitrile groups in this compound makes it unique and potentially more versatile in its applications .
Properties
Molecular Formula |
C7H11NO2 |
|---|---|
Molecular Weight |
141.17 g/mol |
IUPAC Name |
3-(methoxymethyl)oxolane-3-carbonitrile |
InChI |
InChI=1S/C7H11NO2/c1-9-5-7(4-8)2-3-10-6-7/h2-3,5-6H2,1H3 |
InChI Key |
HVJULNIBFMUAGL-UHFFFAOYSA-N |
Canonical SMILES |
COCC1(CCOC1)C#N |
Origin of Product |
United States |
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